N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol
• IUPAC Name: N-[(Z)-3-(2,6-dimethylmorpholin-4-yl)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H26N2O4/c1-14-7-8-18(10-15(14)2)21(25)23-20(11-19-6-5-9-27-19)22(26)24-12-16(3)28-17(4)13-24/h5-11,16-17H,12-13H2,1-4H3,(H,23,25)/b20-11-
• InChI Key: VRIPFIWCQGNOED-JAIQZWGSSA-N
• Isomeric SMILES: CC1CN(CC(O1)C)C(=O)/C(=C/C2=CC=CO2)/NC(=O)C3=CC(=C(C=C3)C)C
• SMILES: CC1CN(CC(O1)C)C(=O)C(=CC2=CC=CO2)NC(=O)C3=CC(=C(C=C3)C)C
• solubility: 57.4 [ug/mL]

Description

N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a synthetic compound that is widely used in the pharmaceutical industry for its therapeutic properties.

Mechanism of Action

The mechanism of action of N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is not fully understood, but it is believed to work by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. This pathway is responsible for regulating the expression of genes involved in antioxidant and anti-inflammatory responses. N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to activate this pathway, leading to increased expression of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have several biochemical and physiological effects. It has been found to reduce the levels of reactive oxygen species (ROS) and pro-inflammatory cytokines, which can cause oxidative stress and inflammation. N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been found to increase the levels of glutathione, a powerful antioxidant that helps to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive compared to other compounds with similar properties. However, N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has some limitations as well. It is a highly reactive compound that can react with other compounds in the lab, leading to unwanted side reactions. It is also toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide. One area of research is to further investigate its potential use in the treatment of cancer. Another area of research is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, research can be conducted to explore the use of N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide in the development of new drugs and therapies for various diseases. Further studies can also be conducted to investigate the long-term effects of N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide on human health and the environment.
Conclusion:
In conclusion, N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is synthesized by reacting 2,6-dimethylmorpholine with 2-furylacrolein in the presence of a catalyst such as palladium on carbon. N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been extensively studied for its potential use in the treatment of various diseases, including cancer, multiple sclerosis, and inflammatory bowel disease. Its mechanism of action involves activating the Nrf2 pathway, leading to increased expression of antioxidant and anti-inflammatory genes. N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has several advantages for lab experiments, but it also has some limitations. Future research can be conducted to explore its potential use in the treatment of neurodegenerative diseases and the development of new drugs and therapies.

Synthesis Methods

N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is synthesized by reacting 2,6-dimethylmorpholine with 2-furylacrolein in the presence of a catalyst such as palladium on carbon. The resulting compound is then reacted with 3,4-dimethylbenzoyl chloride to obtain N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide. The synthesis of N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has been found to have therapeutic properties that make it useful in the treatment of various diseases such as multiple sclerosis, psoriasis, and inflammatory bowel disease. N-[1-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(2-furyl)vinyl]-3,4-dimethylbenzamide has also been studied for its potential use in the treatment of cancer, as it has been found to have anti-tumor properties.